methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[4-(furan-2-ylmethyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C15H14N4O3S/c1-21-13(20)10-23-15-18-17-14(11-4-2-6-16-8-11)19(15)9-12-5-3-7-22-12/h2-8H,9-10H2,1H3
• InChI Key: SLKKCPKAQCKPGN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NN=C(N1CC2=CC=CO2)C3=CN=CC=C3
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

Methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has been synthesized for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. This may explain its potential as an anticancer agent.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and may be useful in the development of new antibiotics. It has also been shown to have anticancer properties, potentially by inhibiting the activity of certain enzymes involved in cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments is its potential as a new antibiotic or anticancer agent. However, there are also limitations to its use. The compound may have limited solubility in certain solvents, which may make it difficult to work with in certain experiments. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of potential future directions for the use of methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate in scientific research. One area of focus may be the development of new antibiotics, particularly in light of the growing problem of antibiotic resistance. Additionally, further investigation into the compound's potential as an anticancer agent may be warranted. Finally, research into the compound's mechanism of action and potential side effects may help to further our understanding of its potential uses.

Synthesis Methods

Methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of sulfur, pyridine, and furfural to form the intermediate compound 4-(2-furylmethyl)-3-pyridinethiol. This intermediate is then reacted with 4-azido-5-mercapto-1,2,4-triazole to form the final product.

Scientific Research Applications

Methyl {[4-(2-furylmethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to have antimicrobial properties and may be useful in the development of new antibiotics. It has also been investigated for its potential as an anticancer agent.